2-Amino-5,6-dimethylbenzimidazole

• IUPAC Name: 5,6-dimethyl-1H-benzimidazol-2-amine
• InChI: InChI=1S/C9H11N3/c1-5-3-7-8(4-6(5)2)12-9(10)11-7/h3-4H,1-2H3,(H3,10,11,12)
• InChI Key: YPFQISHSXCFZMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(N2)N
• Molecular Formula: C9H11N3
• DSSTOX Substance ID: DTXSID00183342
• Molecular Weight: 161.20 g/mol
• CAS RN: 29096-75-1

Description

2-Amino-5,6-dimethylbenzimidazole is a chemical compound with a variety of research applications. It is a component of vitamin B12 where it serves as a ligand for the cobalt atom.

Synthesis Analysis

The synthesis of 2-Amino-5,6-dimethylbenzimidazole involves various chemical reactions. For instance, it can be synthesized by condensing ethyl 2-oxocyclohexanecarboxylate, ethyl 2-oxocyclopentanecarboxylate, β-aminocrotonitrile, or β-aminocinnaminonitrile, respectively, with 2-aminobenzimidazole.

Molecular Structure Analysis

The molecular structure of 2-Amino-5,6-dimethylbenzimidazole is represented by the formula C9H11N3. The structure can be viewed using Java or Javascript.

Chemical Reactions Analysis

2-Amino-5,6-dimethylbenzimidazole undergoes various chemical reactions. For example, it can react with diethylmalonic acid dichloride in anhydrous pyridine to yield 3,3-diethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimido.

Physical And Chemical Properties Analysis

2-Amino-5,6-dimethylbenzimidazole typically presents itself as a white to off-white crystalline solid. The compound has a molecular weight of approximately 161.2037 g/mol.

Scientific Research Applications

Hematology and Histology

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Synthesis of Other Compounds

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Pharmacological Applications

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Antidiabetic Applications

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Anticancer Applications

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Antimicrobial Applications

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Antiparasitic Applications

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Antiviral Applications

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Mechanism of Action

Target of Action

The primary target of 2-Amino-5,6-dimethylbenzimidazole is Nicotinate-nucleotide–dimethylbenzimidazole phosphoribosyltransferase , an enzyme found in organisms like Salmonella typhimurium . This enzyme plays a crucial role in the synthesis of alpha-ribazole-5’-phosphate from nicotinate mononucleotide (NAMN) and 5,6-dimethylbenzimidazole (DMB) .

Mode of Action

It is known to interact with its target enzyme, potentially altering its function and leading to changes in the biochemical pathways it is involved in .

Biochemical Pathways

The compound affects the biochemical pathway involving the synthesis of alpha-ribazole-5’-phosphate from NAMN and DMB

Pharmacokinetics

It’s important to note that these properties significantly impact the bioavailability of the compound .

Result of Action

Some studies suggest that benzimidazole derivatives can exert antiproliferative activity on tumor cell lines .

Action Environment

The action, efficacy, and stability of 2-Amino-5,6-dimethylbenzimidazole can be influenced by various environmental factors. For instance, the compound is a powder or crystal at room temperature . It’s also important to note that safety data indicates that the compound can cause skin and eye irritation, and may have specific target organ toxicity .

Safety and Hazards

When handling 2-Amino-5,6-dimethylbenzimidazole, it’s important to keep the product and empty container away from heat and sources of ignition. Its thermal decomposition can lead to the release of irritating gases and vapors.

Future Directions

2-Amino-5,6-dimethylbenzimidazole and its derivatives have a wide range of biological and pharmaceutical activities. This suggests potential for future research and development in medicinal chemistry.

Q & A

Q1: How does 2-Amino-5,6-dimethylbenzimidazole impact bacterial virulence?

A: Research indicates that 2-Amino-5,6-dimethylbenzimidazole effectively inhibits biofilm formation in Pseudomonas aeruginosa. [] This is significant because biofilm formation is crucial for full pyoverdine production in this bacterium. [] Pyoverdine is a siderophore that plays a key role in P. aeruginosa virulence by scavenging iron and regulating other virulence factors. [] By disrupting biofilm formation, 2-Amino-5,6-dimethylbenzimidazole indirectly reduces pyoverdine production, thus attenuating the bacterium's pathogenicity. [] This was demonstrated in a study where 2-Amino-5,6-dimethylbenzimidazole successfully protected Caenorhabditis elegans from P. aeruginosa infection. []

Q2: Are there other applications for 2-Amino-5,6-dimethylbenzimidazole in synthetic chemistry?

A: Yes, 2-Amino-5,6-dimethylbenzimidazole acts as a building block for synthesizing fused pyrimidine derivatives. [] Specifically, it reacts with epoxy bromides to form 3-hydroxy-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazoles. [] This reaction pathway highlights the versatility of this compound in constructing complex heterocyclic systems, which hold potential in various chemical and medicinal applications.

Q3: Has the antibacterial activity of 2-Amino-5,6-dimethylbenzimidazole been explored?

A: While the provided research doesn't directly assess the antibacterial activity of 2-Amino-5,6-dimethylbenzimidazole itself, studies investigated the antibacterial properties of its cobalt(II) complexes. [] These complexes showed promising activity against both Gram-positive and Gram-negative bacteria, including Bacillus cereus, Staphylococcus aureus, Sarcina lutea, and Pseudomonas aeruginosa. [] This suggests that incorporating 2-Amino-5,6-dimethylbenzimidazole into metal complexes could be a strategy for developing novel antibacterial agents.